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Compound of Interest

Compound Name: Acid Violet 90

Cat. No.: B12765606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synonyms, alternative names,

and chemical identifiers for Acid Violet 90. The information is intended to assist researchers,

scientists, and professionals in drug development in accurately identifying this compound

across various databases, publications, and commercial listings.

Chemical Identity and Nomenclature
Acid Violet 90 is a synthetic dye belonging to the monoazo 1:2 metal complex class.[1] It is

characterized by its reddish-violet hue and is soluble in water.[1] The dye is primarily used in

the textile, leather, and paper industries.[1]

Table of Synonyms, Trade Names, and Identifiers
For clarity and ease of comparison, the various names and identifiers for Acid Violet 90 are

summarized in the table below.
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Category Name/Identifier Notes

Common Name Acid Violet 90

C.I. Name C.I. Acid Violet 90 [2][3]

C.I. 18762 [1][3]

C.I. 18761
Also referred to as C.I. Acid

Red 201[4][5]

CAS Registry Number 6408-29-3 [1][2][3][4][6]

EC Number 229-052-4 [2][7]

IUPAC Name

disodium;chromium;3-hydroxy-

4-[(5-hydroxy-3-methyl-1-

phenylpyrazol-4-

yl)diazenyl]naphthalene-1-

sulfonate;3-hydroxy-4-[(5-

methyl-3-oxo-2-phenyl-1H-

pyrazol-4-

yl)diazenyl]naphthalene-1-

sulfonate

[7]

Chemical Formula C40H27CrN8O10S2.2Na [2][5]

C20H15ClN4NaO5S [3][8]

C40H30CrN8Na2O10S2 [7]

Trade Names Acidol Bordeaux MB [8]

Ambilan Bordeaux MB [4]

Basantol Bordeaux 415 [4][5]

Bordeaux MB [3][4]

Cololan Bordeaux MB [5][8]

Cromoxyl Red SB [5][9][10]

Dyalan Bordeauxs-B [5][9][10]
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Intralan Bordeaux MB [8]

Navidol Bordeaux MB [5]

Neutral Bordeaux M-B [11]

Neutral Bordeaux D-GN [11]

Neutral Bordeaux D-BN [11]

Neutrilan Bordeaux M-B [5]

Orcolan Nuetral Bordeaux BSB [8]

Rylan Bordeaux B [5][10]

Simacid Brodeaux 24909 [5]

Triasolan Bordeaux D2B [5]

Vopsider Bordeaux MMB [5]

Other Synonyms Acid Red 201 [4][5][10]

Acid Rubine M-B [3]

Acid Violet MB [11]

C.I.Acid Red 201 [4][5]

Chromate (3-), bis[4-[2-[4,5-

dihidro-3-metil-5-(oxo-kO)-1-

fenil-1H-pirazol-4-il]diazenil-kN

[4]

Disodium hydrogen bis(4-((4,5-

dihydro-3-methyl-5-oxo-1-

phenyl-1H-pyrazol-4-yl)azo)-3-

hydroxynaphthalene-1-

sulphonato(3-))chromate(3-)

[7][12]

Inochrome Pink N [5][10]

Violet 90 [9][10]
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Experimental Applications and Protocols
While primarily an industrial dye, Acid Violet 90 may be encountered in research contexts,

particularly in studies related to textile science, environmental science, and analytical

chemistry.

Experimental Workflow: Dye Adsorption Studies
A common research application involving dyes like Acid Violet 90 is the study of their removal

from wastewater using various adsorbent materials. A generalized experimental workflow for

such a study is outlined below.
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Experiment

Analysis

Adsorbent Material
Preparation

Adsorption Experiment
(Varying pH, Temp, Conc.)

Acid Violet 90
Stock Solution Preparation

Sample Collection
at Intervals
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Data Analysis
(Kinetics, Isotherms)
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Generalized workflow for dye adsorption experiments.

A detailed protocol for such an experiment would typically involve:

Preparation of Adsorbent: This could involve synthesis, activation, or purification of the

material under investigation.

Preparation of Dye Stock Solution: A concentrated solution of Acid Violet 90 is prepared in

deionized water.

Adsorption Experiments: A known mass of the adsorbent is added to a series of Acid Violet
90 solutions of varying concentrations, pH, and temperature. The mixtures are agitated for

specific time intervals.

Sample Analysis: At predetermined times, aliquots of the solution are withdrawn, centrifuged,

and the concentration of the remaining dye is determined using a UV-Vis spectrophotometer

by measuring the absorbance at the dye's maximum wavelength.

Data Analysis: The amount of dye adsorbed per unit mass of adsorbent is calculated. The

data is then fitted to various kinetic and isotherm models to understand the adsorption

mechanism.

Relationships Between Identifiers and Synonyms
The various names and identifiers for Acid Violet 90 are interconnected. The following diagram

illustrates these relationships, with the common name at the core.

Chemical Identifiers Synonyms

Acid Violet 90

CAS: 6408-29-3 C.I. 18762 EC: 229-052-4 C.I. Acid Violet 90 Acid Red 201 Ambilan Bordeaux MB Bordeaux MB
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Interconnectivity of Acid Violet 90 nomenclature.

This diagram visually separates the core chemical identifiers from the various synonyms and

trade names, providing a clear map of the compound's naming conventions. Understanding

these relationships is crucial for conducting thorough literature and database searches.

conventions. Understanding these relationships is crucial for conducting thorough literature and

database searches.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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